2-[(2,6-Dichlorophenyl)amino]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C10H6Cl2N2O2S
• Molecular Weight: 289.14 g/mol
• IUPAC Name: 2-(2,6-dichloroanilino)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H6Cl2N2O2S/c11-5-2-1-3-6(12)8(5)14-10-13-7(4-17-10)9(15)16/h1-4H,(H,13,14)(H,15,16)
• InChI Key: OQBJDCFKSCICSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC2=NC(=CS2)C(=O)O)Cl

Description

2-[(2,6-Dichlorophenyl)amino]-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H6Cl2N2O2S and its molecular weight is 289.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[2-Amino-5-(trifluoromethyl)phenyl]{2-[(2,6-dichlorophenyl)amino](1,3-thiazol-4-yl)}carboxamide and N-[2-amino-4-(trifluoromethyl)phenyl]{2-[(2,6-dichlorophenyl)amino](1,3-thiazol-4-yl)}carboxamide. According to the procedure described in step (f) of Example 11, the title compounds were obtained from 2-[(2,6-dichlorophenyl)amino]-1,3-thiazole-4-carboxylic acid (339 mg, 1.18 mmol, prepared analogously to the procedures described in Example 3) and 4-(trifluoromethyl)-1,2-phenylenediamine (207 mg, 1.18 mmol, Lancaster) as a light brown solid. MS (ESI, pos. ion) m/z: 447 (M+1).